Cas no 108303-53-3 (1,3-Benzodioxole,5-(1-methylethyl)-)

• Product Name: 1,3-Benzodioxole,5-(1-methylethyl)-
• CAS No: 108303-53-3
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 127893
• PubChem ID: 13934185
• Update Time: 2025-04-18

1,3-Benzodioxole,5-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole,5-(1-methylethyl)-
• 1,3-Benzodioxole,5-(1-methylethyl)-(9CI)
• JHUBNQSPUZXGKI-UHFFFAOYSA-N
• 108303-53-3
• 5-isopropyl-1,3-benzodioxole
• 5-propan-2-yl-1,3-benzodioxole
• SCHEMBL70200

• Inchi： 1S/C10H12O2/c1-7(2)8-3-4-9-10(5-8)12-6-11-9/h3-5,7H,6H2,1-2H3
• InChI Key： JHUBNQSPUZXGKI-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)C(C)C

Computed Properties

• Exact Mass: 164.08376
• Monoisotopic Mass: 164.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46
• LogP: 2.53870

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles